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Compound of Interest

Compound Name: 3,3'-Diethylthiadicarbocyanine

Cat. No.: B1197498 Get Quote

An In-depth Technical Guide to 3,3'-
Diethylthiadicarbocyanine Iodide
This technical guide provides a comprehensive overview of 3,3'-Diethylthiadicarbocyanine
iodide, a fluorescent dye with significant applications in biological research and drug

development. The guide details its chemical structure, physicochemical properties, and its use

as a fluorescent probe, particularly for DNA and mitochondria. Detailed experimental protocols

and workflow visualizations are also provided to assist researchers in its practical application.

Chemical Structure and Nomenclature
A point of clarification is necessary regarding the nomenclature of related cyanine dyes. The

length of the polymethine chain connecting the two benzothiazole rings varies, leading to

different compounds with similar names. This guide focuses on 3,3'-
Diethylthiadicarbocyanine iodide, which possesses a five-carbon methine chain and is

identified by the CAS number 514-73-8.[1]

IUPAC Name: 3-Ethyl-2-[5-(3-ethyl-2(3H)-benzothiazolylidene)-1,3-

pentadienyl]benzothiazolium iodide[1][2][3]

Synonyms: DiSC2(5), DTDCI, Dithiazine[2][3]
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Below is a diagram representing the chemical structure of 3,3'-Diethylthiadicarbocyanine
iodide.

Caption: Chemical structure of 3,3'-Diethylthiadicarbocyanine Iodide.

Physicochemical and Spectral Properties
The quantitative properties of 3,3'-Diethylthiadicarbocyanine iodide are summarized in the

tables below. These properties are crucial for its application in various experimental settings.

Table 1: Physicochemical Properties

Property Value Reference(s)

CAS Number 514-73-8 [1]

Molecular Formula C23H23IN2S2 [1][2]

Molecular Weight 518.48 g/mol [1][2]

Appearance Dark green to black powder [2][3]

Melting Point 249 °C (decomposes) [3]

Solubility
Soluble in DMSO; slightly

soluble in methanol or ethanol
[2][3]

Purity ≥98% (HPLC) [2][3]

Table 2: Spectral Data

Property Value Reference(s)

Excitation Maximum (λex) ~651-660 nm [2]

Emission Maximum (λem) ~750-800 nm [2]

Molar Absorptivity (ε)
249,000 cm⁻¹M⁻¹ at 655.75

nm in ethanol
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Applications in Research and Development
3,3'-Diethylthiadicarbocyanine iodide is a versatile near-infrared (NIR) fluorescent dye with

several key applications in biological research.[2] Its utility stems from its ability to penetrate

tissues deeply and minimize autofluorescence from biological samples.[2]

DNA Intercalation: This dye can insert into the minor groove of DNA, forming cofacial dimers.

[2] This property makes it a valuable tool for the rapid genetic screening and for studying

DNA structure and interactions.[2]

Mitochondrial and Cellular Staining: It is used as a tracer in cell biology and can selectively

stain mitochondria by intercalating into lipid bilayers.[2] This is useful for studying

mitochondrial dynamics, function, and membrane potential.[2][3]

Fluorescence Imaging: Due to its NIR fluorescence, it is employed as a contrast agent in

various imaging techniques, including three-dimensional fluorescence lifetime tomography, to

visualize cells and tissues.[2][4]

Membrane Potential Studies: The fluorescence properties of this dye can change in

response to variations in cell membrane potential, making it a sensitive probe for studying

these physiological phenomena.[2][3]

Anthelmintic Properties: It has also been identified as an effective broad-spectrum

anthelmintic.[2]

Experimental Protocols
The following are generalized protocols for the application of 3,3'-Diethylthiadicarbocyanine
iodide in common research applications. Note that optimal conditions may vary depending on

the cell type and experimental setup.

General Protocol for Staining Mitochondria in Adherent
Cells
This protocol outlines the steps for staining mitochondria in live adherent cells for fluorescence

microscopy.
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Reagent Preparation:

Prepare a 1 mM stock solution of 3,3'-Diethylthiadicarbocyanine iodide in high-quality

DMSO. Store this stock solution at -20°C, protected from light.

On the day of the experiment, prepare a fresh working solution by diluting the stock

solution in a pre-warmed live-cell imaging medium to a final concentration of 25-500 nM.

The optimal concentration should be determined experimentally.

Cell Preparation and Staining:

Culture cells on sterile glass-bottom dishes or chambered cover glasses suitable for

microscopy.

Pre-warm the live-cell imaging medium and the prepared staining solution to 37°C.

Remove the culture medium from the cells and wash them once with the pre-warmed live-

cell imaging medium.

Add the staining solution to the cells, ensuring the entire surface is covered.

Incubate the cells for 15-45 minutes in a 37°C incubator with an appropriate CO2 level.

Remove the staining solution and wash the cells three times with the pre-warmed live-cell

imaging medium.

Imaging:

The cells are now ready for imaging using a fluorescence microscope equipped with

appropriate filters for NIR dyes (Excitation: ~650 nm, Emission: ~750 nm).

Protocol for DNA Binding Studies using UV-Vis
Spectroscopy
This protocol describes a general method for studying the interaction of 3,3'-
Diethylthiadicarbocyanine iodide with DNA.

Reagent Preparation:
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Prepare a stock solution of 3,3'-Diethylthiadicarbocyanine iodide in an appropriate

buffer (e.g., sodium cacodylate buffer, 1 mM, pH 7.0).

Dissolve DNA samples in the same buffer. Anneal the DNA by heating to 80°C for 20

minutes, followed by slow cooling (1°C/min) to 4°C.

Quantify the DNA concentration using UV-Vis spectroscopy.

Titration and Spectral Measurement:

Perform a titration by adding stepwise increments of the dye to a solution of DNA.

After each addition, record the UV-Vis absorption spectrum to observe changes in the

dye's absorption profile upon binding to DNA.

Similarly, circular dichroism (CD) spectroscopy can be used to monitor the induced CD

signal in the dye's absorption region upon binding to the chiral DNA helix.[5]

Visualized Workflows and Signaling Pathways
The following diagrams, created using the DOT language, illustrate key experimental workflows

and principles related to the use of 3,3'-Diethylthiadicarbocyanine iodide.
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Fluorescence Microscopy Workflow

Prepare Staining Solution
(25-500 nM in medium)

Add staining solution and
incubate (15-45 min at 37°C)

Culture Adherent Cells
on glass-bottom dish

Wash cells with
pre-warmed medium

Wash cells 3x with
pre-warmed medium

Image with Fluorescence Microscope
(Ex: ~650 nm, Em: ~750 nm)
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Membrane Potential Sensing Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197498#chemical-structure-and-iupac-name-of-3-3-
diethylthiadicarbocyanine-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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